Cas no 895427-18-6 (({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)dimethylamine)

• Product Name: ({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)dimethylamine
• CAS No: 895427-18-6
• MF: C₁₅H₁₉N₅O₃S₂
• MW: 381.473059892654
• CID: 5857231
• PubChem ID: 7244508
• Update Time: 2025-07-09

({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• 6-[2-(dimethylsulfamoylamino)ethyl]-2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazole
• F2521-0295
• 895427-18-6
• SR-01000020990-1
• ({2-[2-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}sulfamoyl)dimethylamine
• SR-01000020990
• AKOS024656694
• HMS1656E20
• ({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)dimethylamine

• Inchi： 1S/C15H19N5O3S2/c1-16-25(21,22)19(2)9-8-12-10-24-15-17-14(18-20(12)15)11-4-6-13(23-3)7-5-11/h4-7,10,16H,8-9H2,1-3H3
• InChI Key： RCEFFCXPDMDOHK-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(OC)C=C2)N=C2SC=C(CCN(C)S(NC)(=O)=O)N12

Computed Properties

• Exact Mass: 381.09293183g/mol
• Monoisotopic Mass: 381.09293183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ({2-2-(4-methoxyphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}sulfamoyl)dimethylamine

Compound CAS No 895427-18-6: ({2-[2-(4-Methoxyphenyl)-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-Ylethyl]Sulfamoyl}Dimethylamine

CAS No 895427-18-6 refers to the compound known as ({2-[2-(4-Methoxyphenyl)-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-Ylethyl]Sulfamoyl}Dimethylamine). This compound is a complex organic molecule with a unique structure that combines a triazolo-thiazole ring system with a sulfamoyl group and dimethylamine functionality. The molecule's structure is characterized by its heterocyclic core, which is a fused 1,2,4-triazolo[3,2-b]1,3-thiazole ring system. This core is further substituted with a methoxyphenyl group and linked to a sulfamoyl group via an ethyl chain. The dimethylamine moiety adds to the compound's functional diversity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The presence of the heterocyclic ring system suggests potential applications in drug design due to its ability to interact with various biological targets such as enzymes and receptors. Recent studies have explored the potential of similar compounds in the development of new pharmaceutical agents targeting specific diseases.

Chemical Structure Analysis

The molecular structure of CAS No 895427-18-6 is notable for its triazolo-thiazole ring system, which is a fused bicyclic structure consisting of a triazole and thiazole ring. This system is known for its stability and ability to form hydrogen bonds due to the presence of nitrogen atoms in the rings. The substitution pattern on the triazolo-thiazole ring includes a methoxyphenyl group at position 6 and an ethyl chain leading to the sulfamoyl group at position 5.

The sulfamoyl group (-SO₂NH-) introduces additional functional diversity to the molecule by providing both electron-withdrawing and hydrogen bonding capabilities. The dimethylamine group attached to the sulfamoyl nitrogen further enhances the compound's basicity and solubility properties.

Applications in Drug Design

The unique combination of functional groups in CAS No 895427-18-6 makes it a promising candidate for various applications in medicinal chemistry. Recent research has focused on the development of small molecule inhibitors targeting kinases involved in cancer progression. The triazolo-thiazole core has been shown to exhibit selectivity towards certain kinase domains due to its ability to mimic ATP binding motifs.

In addition to kinase inhibition, this compound has also been investigated for its potential as an anti-inflammatory agent. The sulfamoyl group contributes to anti-inflammatory activity by modulating cyclooxygenase (COX) enzymes. Furthermore, the dimethylamine moiety enhances membrane permeability, allowing the compound to effectively reach target sites within cells.

Synthesis and Optimization

The synthesis of CAS No 895427-18-6 involves a series of well-defined organic reactions. The key steps include the formation of the triazolo-thiazole ring system through cyclization reactions followed by substitution reactions to introduce the methoxyphenyl and sulfamoyl groups. Optimization studies have focused on improving reaction yields and reducing side reactions by employing appropriate catalysts and reaction conditions.

Recent advancements in catalytic methods have enabled more efficient synthesis pathways for this compound. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high product purity.

Toxicological Considerations

As with any novel chemical entity intended for therapeutic use, understanding the toxicological profile of CAS No 895427-18-6 is crucial. Initial studies have indicated that the compound exhibits low acute toxicity in animal models when administered at therapeutic doses.

Long-term toxicity studies are currently underway to evaluate potential chronic effects such as hepatotoxicity or nephrotoxicity. These studies are essential for determining safe dosing regimens and ensuring patient safety during clinical trials.

Future Directions

The development of CAS No 895427-18-6 represents an exciting advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Future research will focus on optimizing its pharmacokinetic properties through structural modifications aimed at improving bioavailability and reducing clearance rates.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this field. By leveraging computational modeling techniques alongside experimental approaches, researchers aim to unlock new insights into this compound's biological activity and therapeutic potential.